1,2-Bis(4-methoxyphenyl)ethyne
Cat. No. B1268520
M. Wt: 238.28 g/mol
InChI Key: YKUOFMNGWLZXHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06838574B1
Procedure details
To a mixture of 4-ethynylanisole (700 mg, 5.30 mmol), 4-iodoanisole (1.30 g, 5.55 mmol), (PPh3)2PdCl2 (74.4 mg, 0.106 mmol), and CuI (10.1 mg, 0.053 mmol) in THF (7 ml), diisopropyl amine (1.13 g, 11.1 mmol) was added dropwise under ice cooling under argon atmosphere. After stirring at room temperature for 1 h, water was added, and the mixture was extracted with ethyl acetate. The organic layer was washed with water then saturated brine, dried over sodium sulfate and concentrated. The residue was purified by silica gel column chromatography (eluent: n-hexane/ethyl acetate=15/1) to give bis(4-methoxyphenyl)ethyne (95%).
Name
CuI
Quantity
10.1 mg
Type
catalyst
Reaction Step One
Yield
95%
Identifiers
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REACTION_CXSMILES
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[C:1]([C:3]1[CH:8]=[CH:7][C:6]([O:9][CH3:10])=[CH:5][CH:4]=1)#[CH:2].I[C:12]1[CH:17]=[CH:16][C:15]([O:18][CH3:19])=[CH:14][CH:13]=1.C(NC(C)C)(C)C.O>C1COCC1.Cl[Pd](Cl)([P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)[P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.[Cu]I>[CH3:10][O:9][C:6]1[CH:7]=[CH:8][C:3]([C:1]#[C:2][C:12]2[CH:17]=[CH:16][C:15]([O:18][CH3:19])=[CH:14][CH:13]=2)=[CH:4][CH:5]=1 |^1:35,54|
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Inputs
Step One
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Name
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|
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Quantity
|
700 mg
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Type
|
reactant
|
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Smiles
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C(#C)C1=CC=C(C=C1)OC
|
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Name
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|
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Quantity
|
1.3 g
|
|
Type
|
reactant
|
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Smiles
|
IC1=CC=C(C=C1)OC
|
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Name
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Quantity
|
1.13 g
|
|
Type
|
reactant
|
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Smiles
|
C(C)(C)NC(C)C
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|
Name
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Quantity
|
7 mL
|
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Type
|
solvent
|
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Smiles
|
C1CCOC1
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|
Name
|
|
|
Quantity
|
74.4 mg
|
|
Type
|
catalyst
|
|
Smiles
|
Cl[Pd]([P](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)([P](C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6)Cl
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|
Name
|
CuI
|
|
Quantity
|
10.1 mg
|
|
Type
|
catalyst
|
|
Smiles
|
[Cu]I
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Step Two
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
O
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
|
|
Details
|
After stirring at room temperature for 1 h
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
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Type
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ADDITION
|
|
Details
|
was added dropwise under ice cooling under argon atmosphere
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
the mixture was extracted with ethyl acetate
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WASH
|
Type
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WASH
|
|
Details
|
The organic layer was washed with water
|
DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
|
saturated brine, dried over sodium sulfate
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue was purified by silica gel column chromatography (eluent: n-hexane/ethyl acetate=15/1)
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Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
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|
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Type
|
product
|
|
Smiles
|
COC1=CC=C(C=C1)C#CC1=CC=C(C=C1)OC
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 95% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
